1-[4-(3,3-Difluoroazetidine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(3,3-difluoroazetidine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C12H16F2N2O2/c1-2-10(17)15-5-3-9(4-6-15)11(18)16-7-12(13,14)8-16/h2,9H,1,3-8H2
• InChI Key: ASUSWSWEOGSWGH-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C(=O)N2CC(C2)(F)F
• Molecular Formula: C12H16F2N2O2
• Molecular Weight: 258.26 g/mol
• CAS No.: 2361875-59-2

Description

The compound appears to contain several functional groups, including a difluoroazetidine ring, a carbonyl group, a piperidine ring, and a prop-2-en-1-one group. These groups could potentially confer a variety of chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex, given the presence of multiple rings and functional groups. The difluoroazetidine ring, for example, is a three-membered ring with two fluorine atoms, which could create significant ring strain and potentially affect the compound’s reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of fluorine atoms could affect its polarity, while the presence of a carbonyl group could affect its reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it were being investigated as a potential drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

Future research on this compound could involve investigating its potential applications, such as in the development of new drugs or materials. This would likely involve further studies on its synthesis, properties, and reactivity.